Cas no 1024603-93-7 (Olaratumab)
Olaratumab Chemical and Physical Properties
Names and Identifiers
-
- Olaratumab
- Research Grade Olaratumab(DHD16101)
- IMC 3G3
- IMC3G3
- IMC-3G3
- Lartruvo
- LY 3012207
- LY3012207
-
Olaratumab Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P9922-1mg |
Olaratumab |
1024603-93-7 | ≥95.0% | 1mg |
¥4500 | 2024-04-21 | |
| MedChemExpress | HY-P9922-5mg |
Olaratumab |
1024603-93-7 | ≥95.0% | 5mg |
¥11700 | 2023-08-31 | |
| 1PlusChem | 1P027KWR-1mg |
Olaratumab |
1024603-93-7 | 97% | 1mg |
$699.00 | 2023-12-27 | |
| 1PlusChem | 1P027KWR-5mg |
Olaratumab |
1024603-93-7 | 97% | 5mg |
$1758.00 | 2023-12-27 | |
| 1PlusChem | 1P027KWR-10mg |
Olaratumab |
1024603-93-7 | 97% | 10mg |
$2788.00 | 2023-12-27 | |
| TargetMol Chemicals | T76761-1mg |
Olaratumab |
1024603-93-7 | SDS-PAGE:95% SEC-HPLC:98.70% | 1mg |
¥ 2480 | 2024-07-23 | |
| TargetMol Chemicals | T76761-5mg |
Olaratumab |
1024603-93-7 | SDS-PAGE:95% SEC-HPLC:98.70% | 5mg |
¥ 6470 | 2024-07-23 | |
| TargetMol Chemicals | T76761-10mg |
Olaratumab |
1024603-93-7 | SDS-PAGE:95% SEC-HPLC:98.70% | 10mg |
¥ 8720 | 2024-07-23 | |
| TargetMol Chemicals | T76761-25mg |
Olaratumab |
1024603-93-7 | SDS-PAGE:95% SEC-HPLC:98.70% | 25mg |
¥ 12900 | 2024-07-23 | |
| TargetMol Chemicals | T76761-50mg |
Olaratumab |
1024603-93-7 | SDS-PAGE:95% SEC-HPLC:98.70% | 50mg |
¥ 17300 | 2024-07-23 |
Olaratumab Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Olaratumab
Olaratumab (CAS No. 1024603-93-7): A Promising Therapeutic Agent in Oncology
Olaratumab (CAS No. 1024603-93-7) is a monoclonal antibody that has gained significant attention in the field of oncology due to its potential in treating advanced soft tissue sarcoma (STS). This compound, developed by Eli Lilly and Company, targets the platelet-derived growth factor receptor alpha (PDGFR-α), a key signaling molecule involved in tumor growth and angiogenesis. The unique mechanism of action of olaramumab has positioned it as a valuable addition to the arsenal of cancer therapies, particularly when used in combination with standard chemotherapy agents like doxorubicin.
The development of olaramumab is rooted in extensive preclinical and clinical research. Preclinical studies have demonstrated that this antibody effectively inhibits PDGFR-α signaling, leading to reduced tumor cell proliferation and angiogenesis. In a phase I/II clinical trial, olaramumab showed promising results when combined with doxorubicin, significantly extending the progression-free survival (PFS) and overall survival (OS) of patients with advanced STS compared to doxorubicin alone.
The phase III ANNOUNCE trial further validated these findings. This randomized, double-blind, placebo-controlled study enrolled 485 patients with advanced STS who had not received prior systemic therapy for advanced disease. The results indicated that while the combination of olaramumab and doxorubicin did not meet the primary endpoint of significantly improving OS, it did show a trend toward improved PFS. These findings highlight the complex nature of cancer treatment and the need for further research to optimize therapeutic strategies.
Beyond its application in STS, there is growing interest in exploring the potential of olaramumab in other cancer types. Recent studies have investigated its efficacy in combination with other targeted therapies and immunotherapies. For instance, a preclinical study published in the journal Cancer Research demonstrated that olaramumab, when combined with an immune checkpoint inhibitor, significantly enhanced antitumor activity in murine models of ovarian cancer. These findings suggest that olaramumab may have broader therapeutic applications beyond STS.
The safety profile of olaramumab has also been extensively evaluated. Common adverse events associated with its use include neutropenia, fatigue, nausea, and infusion-related reactions. However, these side effects are generally manageable with appropriate supportive care. The overall safety profile of olaramumab, particularly when used in combination with doxorubicin, has been deemed acceptable for clinical use.
In addition to its clinical applications, the chemical properties of CAS No. 1024603-93-7 are noteworthy. As a monoclonal antibody, it is a large protein molecule with a molecular weight of approximately 148 kDa. Its structure consists of two heavy chains and two light chains, each containing variable regions that confer specificity for PDGFR-α. The production process for olaramumab involves recombinant DNA technology and mammalian cell culture techniques, ensuring high purity and consistency.
The future of olaramumab in oncology is promising but also challenging. Ongoing research aims to identify biomarkers that can predict response to treatment and to optimize dosing regimens for maximum efficacy and minimal toxicity. Additionally, there is a need to explore combination therapies that can leverage the unique properties of olaramumab. Clinical trials are currently underway to evaluate these strategies and to expand the indications for this compound.
In conclusion, Olaratumab (CAS No. 1024603-93-7) represents a significant advancement in the treatment of advanced soft tissue sarcoma and holds potential for broader applications in oncology. Its unique mechanism of action targeting PDGFR-α, combined with its favorable safety profile and ongoing research efforts, positions it as a valuable therapeutic agent in the fight against cancer.
1024603-93-7 (Olaratumab) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)